Cas no 24353-88-6 (Carbamic acid,N-cyclopropyl-, 2-[[(aminocarbonyl)oxy]methyl]-2-methylpentyl ester)
24353-88-6 structure
Product Name:Carbamic acid,N-cyclopropyl-, 2-[[(aminocarbonyl)oxy]methyl]-2-methylpentyl ester
CAS No:24353-88-6
MF:C12H22N2O4
MW:258.314083576202
CID:259853
Update Time:2025-04-19
Carbamic acid,N-cyclopropyl-, 2-[[(aminocarbonyl)oxy]methyl]-2-methylpentyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,N-cyclopropyl-, 2-[[(aminocarbonyl)oxy]methyl]-2-methylpentyl ester
- [2-(carbamoyloxymethyl)-2-methylpentyl] N-cyclopropylcarbamate
- 2-methyl-2-propyl-1,3-propanediol carbamate cyclopropylcarbamate
- Abbott 19957
- Abbott-19957
- BRN 2854471
- LORBAMATE
- Lorbamato [INN-Spanish]
- Lorbamatum [INN-Latin]
- NSC136659
-
- Inchi: 1S/C12H22N2O4/c1-3-6-12(2,7-17-10(13)15)8-18-11(16)14-9-4-5-9/h9H,3-8H2,1-2H3,(H2,13,15)(H,14,16)
- InChI Key: PTEUWWFEEPASRM-UHFFFAOYSA-N
- SMILES: O(C(NC1CC1)=O)CC(C)(COC(N)=O)CCC
Computed Properties
- Exact Mass: 258.15806
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
Experimental Properties
- PSA: 90.65
- LogP: 2.86790
Carbamic acid,N-cyclopropyl-, 2-[[(aminocarbonyl)oxy]methyl]-2-methylpentyl ester Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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